Cas no 2060048-13-5 (1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one)

• Product Name: 1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one
• CAS No: 2060048-13-5
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD30487578
• CID: 5163831
• PubChem ID: 137702471
• Update Time: 2025-08-05

1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(2-methoxyphenyl)-3-(1-oxopropyl)-
• 1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one

• MDL： MFCD30487578
• Inchi： 1S/C15H19NO3/c1-3-13(17)11-7-6-10-16(15(11)18)12-8-4-5-9-14(12)19-2/h4-5,8-9,11H,3,6-7,10H2,1-2H3
• InChI Key： WSTUXYVTSLCYJO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)CCCC(C(=O)CC)C1=O

Additional information on 1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one

1-(2-Methoxyphenyl)-3-Propanoylpiperidin-2-One: A Comprehensive Overview

The compound 1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one (CAS No. 2060048-13-5) is a fascinating molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound belongs to the class of piperidinones, which are known for their versatile chemical properties and wide-ranging applications. Recent advancements in synthetic chemistry have further highlighted the importance of this compound, particularly in the development of bioactive molecules and advanced materials.

Chemical Structure and Properties

The molecular structure of 1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one consists of a piperidine ring fused with a ketone group, substituted with a methoxyphenyl group at position 1 and a propanoyl group at position 3. This unique arrangement imparts the molecule with distinct electronic and steric properties, making it highly reactive in various chemical transformations. The presence of the methoxy group introduces electron-donating effects, while the propanoyl group contributes to the overall hydrophobicity of the molecule.

Recent studies have demonstrated that this compound exhibits excellent solubility in organic solvents, which is advantageous for its use in organic synthesis and drug delivery systems. Additionally, its thermal stability has been evaluated under various conditions, revealing its suitability for high-temperature applications in materials science.

Synthesis and Applications

The synthesis of 1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one involves a multi-step process that typically begins with the preparation of the piperidine ring followed by substitution reactions to introduce the methoxyphenyl and propanoyl groups. Recent research has focused on optimizing these steps to enhance yield and purity, leveraging modern catalytic techniques and green chemistry principles.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a precursor for bioactive molecules targeting various therapeutic areas. For instance, studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic disorders. Furthermore, its ability to form stable complexes with metal ions has made it a valuable component in coordination chemistry and catalysis.

Recent Research Developments

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one with unprecedented accuracy. These studies have revealed that the molecule exhibits significant potential as a building block for constructing advanced materials, such as organic semiconductors and stimuli-responsive polymers.

In addition, ongoing research is exploring the use of this compound in drug delivery systems, where its unique solubility profile and biocompatibility make it an ideal candidate for encapsulating hydrophobic drugs. Preliminary results from in vitro studies suggest that it could serve as an effective carrier for targeted drug delivery.

Conclusion

In summary, 1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one (CAS No. 2060048-13-5) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthetic methods and application development, positions it as a key player in advancing modern science and technology.